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Compound of Interest

Compound Name: HS80

Cat. No.: B15573088 Get Quote

This guide provides immediate and essential safety protocols, logistical procedures, and

disposal plans for handling HS80, also known as Sodium Alkylbenzene Sulfonate (a common

component in products like Nansa HS80). The information is tailored for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
HS80 is an anionic surfactant that can cause skin irritation, serious eye damage, and is harmful

if swallowed.[1][2] It is crucial to handle this chemical with appropriate care to avoid exposure.

Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[1]

Skin Irritation H315 Causes skin irritation[1]

Serious Eye Damage H318 Causes serious eye damage[1]

Toxicological Data
Test Species Route Value

LD50 Rat Oral 438 mg/kg

This data is for Sodium Dodecylbenzenesulfonate, a representative compound for HS80.
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Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to ensure

personal safety when handling HS80.

PPE Category Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

To prevent eye contact which

can cause serious damage.[2]

[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin irritation from

direct contact.[2][3]

Respiratory Protection

Use a particulate filter

respirator where dust may be

generated.

To avoid irritation of the

respiratory tract.

Protective Clothing
Laboratory coat or other

suitable protective clothing.
To minimize skin exposure.

Operational and Handling Protocols
Adherence to the following step-by-step procedures is essential for the safe handling of HS80
in a laboratory setting.

Experimental Workflow for Handling HS80
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HS80 Handling Workflow

Preparation

Handling

Post-Experiment

1. Don appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

2. Review Safety Data Sheet (SDS)

3. Ensure proper ventilation
(e.g., fume hood)

4. Weigh HS80 carefully
to avoid dust generation

5. Dissolve in appropriate solvent
under constant stirring

6. Perform experimental procedure

7. Decontaminate work surfaces

8. Remove and dispose of
contaminated PPE properly

9. Wash hands thoroughly
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HS80 Waste Disposal Workflow

Waste Collection

Temporary Storage

Final Disposal

1. Collect solid HS80 waste in a
clearly labeled, sealed container.

4. Store waste containers in a
designated, secure area.

2. Collect liquid waste containing HS80
in a separate, labeled container.

3. Place contaminated PPE in a
designated hazardous waste bag.

5. Contact institutional Environmental
Health and Safety (EHS) for pickup.

6. Complete all required
waste disposal documentation.
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Surfactant Interaction with Cell Membrane

Cell Membrane HS80 (Surfactant)

Interaction and Disruption

Lipid Bilayer

1. HS80 monomers insert into
the lipid bilayer

HS80 Monomers

2. Membrane destabilization

3. Pore formation and
increased permeability

4. Cell Lysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NANSA HS 80/S - Ataman Kimya [atamanchemicals.com]

2. SODIUM ALKYL BENZENE SULPHATE 80% - Ataman Kimya [atamanchemicals.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15573088?utm_src=pdf-body-img
https://www.benchchem.com/product/b15573088?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/nansa-hs-80-s_u28040/
https://www.atamanchemicals.com/sodium-alkyl-benzene-sulphate-80_u34841/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
HS80 (Sodium Alkylbenzene Sulfonate)]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-hs80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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